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Compound of Interest

Compound Name: Tungsten nitride

Cat. No.: B1506346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the superconducting properties of various

tungsten nitride (WNx) compounds. The information presented is based on experimental data

from recent scientific literature, offering an objective overview for researchers and professionals

in materials science and related fields.

Summary of Superconducting Properties
The superconducting properties of tungsten nitride compounds are highly dependent on their

stoichiometry and crystalline structure. Recent research has focused on several key

compounds, including tungsten dinitride (W2N), tungsten trinitride (W2N3), tungsten

pentanitride (W3N5), and amorphous or nanocrystalline thin films with varying nitrogen content.

A summary of their key superconducting parameters is presented in the table below.
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Compound/Film
Composition

Critical
Temperature (Tc)
(K)

Upper Critical
Magnetic Field
(Hc2) (T)

Critical Current
Density (Jc)
(A/cm²)

W2N (thin film) ~5.0[1] ~8.5[1]
Data not available in

reviewed literature

W2N3 (bulk, high

pressure synthesized)
11.6[2]

Data not available in

reviewed literature

Data not available in

reviewed literature

2D W2N3 (theoretical) 21[3]
Data not available in

reviewed literature

Data not available in

reviewed literature

W3N5 (bulk, high

pressure synthesized)
9.4[2]

Data not available in

reviewed literature

Data not available in

reviewed literature

Disordered β-W +

WNx (thin film)
4.0 - 4.7 ~5.8

Jc measurements

performed, but

specific values

depend heavily on

preparation conditions

and magnetic field.

Amorphous WNx (thin

film)
4.0 - 4.7 ~5.8

Jc measurements

performed, but

specific values

depend heavily on

preparation conditions

and magnetic field.

Detailed Experimental Protocols
The synthesis and characterization of WNx superconducting compounds involve specialized

techniques. Below are detailed methodologies for the key experiments cited in the literature.

Synthesis of WNx Thin Films by Reactive Sputtering
Reactive sputtering is a common method for depositing high-quality WNx thin films.

System: A DC magnetron sputtering system is typically used.
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Target: A high-purity tungsten target.

Substrate: Common substrates include silicon (Si) and magnesium oxide (MgO).

Sputtering Gas: A mixture of argon (Ar) and nitrogen (N2) gas. The ratio of Ar to N2 is a

critical parameter for controlling the stoichiometry of the deposited film.

Deposition Parameters:

Base Pressure: The vacuum chamber is evacuated to a high vacuum, typically in the

range of 10⁻⁶ to 10⁻⁸ Torr, to minimize impurities.

Sputtering Pressure: The total pressure of the Ar/N2 gas mixture is maintained at a few

mTorr during deposition.

Substrate Temperature: The substrate temperature can be varied to influence the

crystallinity and properties of the film.

Sputtering Power: The power applied to the tungsten target affects the deposition rate and

film properties.

Procedure:

The substrate is cleaned to remove any surface contaminants.

The substrate is loaded into the sputtering chamber, which is then evacuated to the base

pressure.

The Ar and N2 gases are introduced into the chamber at the desired flow rates to achieve

the target partial pressures.

A plasma is ignited, and the tungsten target is sputtered.

Tungsten atoms react with nitrogen in the plasma and on the substrate surface to form a

WNx film.
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Synthesis of Bulk WNx Compounds by High-Pressure,
High-Temperature (HPHT) Method
Novel WNx phases with unique superconducting properties can be synthesized under extreme

conditions.

Apparatus: A laser-heated diamond anvil cell (DAC) is used to generate high pressures and

temperatures.

Precursors: High-purity tungsten (W) powder and a nitrogen pressure medium.

Procedure:

A small amount of tungsten powder is loaded into the sample chamber of the DAC.

The chamber is filled with nitrogen, which serves as both the reactant and the pressure-

transmitting medium.

The pressure is increased to tens of gigapascals (GPa).

A high-power laser is used to heat the sample to temperatures exceeding 2000 K,

inducing a reaction between tungsten and nitrogen.

The synthesized sample is then characterized in-situ or after quenching to ambient

conditions.

Characterization of Superconducting Properties
Standard techniques are employed to measure the key superconducting parameters.

Critical Temperature (Tc):

Method: Four-point probe resistivity measurement.

Procedure: A current is passed through the sample, and the voltage is measured as a

function of temperature. Tc is identified as the temperature at which the electrical

resistance drops to zero. This measurement is typically performed in a cryostat.
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Upper Critical Magnetic Field (Hc2):

Method: Resistivity or magnetization measurements as a function of temperature under an

applied magnetic field.

Procedure: The resistive transition is measured at various applied magnetic fields. Hc2 is

determined as the magnetic field at which superconductivity is suppressed at a given

temperature. The zero-temperature upper critical field, Hc2(0), is then extrapolated from

the temperature-dependent data.

Critical Current Density (Jc):

Method: Transport measurements (I-V curves) or magnetic measurements (magnetization

hysteresis loops).

Procedure (Transport): The voltage across the sample is measured as a function of the

applied current at a fixed temperature and magnetic field. Jc is typically defined as the

current density at which a small, predefined voltage criterion (e.g., 1 µV/cm) is detected.

Procedure (Magnetic): The magnetization of the sample is measured as a function of the

applied magnetic field at a fixed temperature. The width of the magnetization hysteresis

loop is proportional to the critical current density, which can be calculated using the Bean

model.

Visualizations
Experimental Workflow for WNx Thin Film Synthesis and
Characterization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis: Reactive Sputtering

Characterization
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Caption: Experimental workflow for WNx thin film synthesis and characterization.
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Relationship between Nitrogen Content and
Superconducting Properties

Nitrogen Content in WNx
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Crystalline Structure

Low Nitrogen Optimal Nitrogen

β-W Phase

High Nitrogen

Mixed Phase (β-W + WNx)

Amorphous
Low Tc Higher Tc Suppressed Tc

Initial superconductivity

Enhanced superconductivity

Saturation/suppression

Click to download full resolution via product page

Caption: Influence of nitrogen content on WNx structure and superconductivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1506346#comparing-the-
superconducting-properties-of-different-wnx-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1506346#comparing-the-superconducting-properties-of-different-wnx-compounds
https://www.benchchem.com/product/b1506346#comparing-the-superconducting-properties-of-different-wnx-compounds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1506346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

